Cas no 2029345-77-3 (3-[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl]propan-1-amine)

• Product Name: 3-[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl]propan-1-amine
• CAS No: 2029345-77-3
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 5042033
• Update Time: 2025-06-08

3-[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]propan-1-amine
• 3-(1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl)propan-1-amine
• 3-[1-(2,2,2-trifluoroethyl)pyrazol-4-yl]propan-1-amine
• 3-[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl]propan-1-amine

• Inchi： 1S/C8H12F3N3/c9-8(10,11)6-14-5-7(4-13-14)2-1-3-12/h4-5H,1-3,6,12H2
• InChI Key： AVSHSTYPNOMRJX-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(C=N1)CCCN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• XLogP3: 1
• Topological Polar Surface Area: 43.8

Additional information on 3-[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl]propan-1-amine

Comprehensive Overview of 3-[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl]propan-1-amine (CAS No. 2029345-77-3)

3-[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl]propan-1-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroethyl group and pyrazole ring, make it a valuable intermediate for drug discovery and material science applications. With the CAS registry number 2029345-77-3, this compound has garnered attention for its versatility in synthetic chemistry and biological activity modulation.

The growing interest in fluorinated compounds like 3-[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl]propan-1-amine stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers frequently search for "trifluoroethyl pyrazole derivatives" or "amine-functionalized pyrazole compounds" to explore their applications in kinase inhibition or as building blocks for bioactive molecules. This aligns with current trends in personalized medicine and targeted therapies.

From a synthetic chemistry perspective, the propan-1-amine moiety in this compound offers excellent opportunities for further functionalization. Many chemists investigate "CAS 2029345-77-3 synthesis methods" or "pyrazole-amine coupling reactions" to develop novel derivatives. The compound's stability under various reaction conditions makes it particularly valuable for combinatorial chemistry approaches, addressing the pharmaceutical industry's need for diverse molecular libraries.

In material science, the trifluoroethyl group contributes to unique electronic properties, sparking searches for "fluorinated pyrazole materials" and "amine-containing electronic materials". These applications are particularly relevant to the development of organic semiconductors and liquid crystal displays, where such compounds can influence charge transport and molecular alignment.

The safety profile and handling considerations for 3-[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl]propan-1-amine are frequently queried in scientific databases. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this compound. Researchers often look for "CAS 2029345-77-3 safety data" or "pyrazole amine storage conditions" to ensure compliance with research protocols.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, with many scientists searching for "2029345-77-3 spectral data" or "trifluoroethyl pyrazole NMR peaks". The distinct fluorine signals and pyrazole proton patterns provide clear fingerprints for quality control in synthetic workflows.

Looking forward, 3-[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl]propan-1-amine continues to attract interest in green chemistry initiatives. Queries about "sustainable synthesis of fluorinated amines" or "catalytic amination of pyrazoles" reflect the growing emphasis on environmentally friendly production methods for such valuable intermediates.

The commercial availability of this compound through specialty chemical suppliers has expanded its accessibility to researchers worldwide. Procurement-related searches often include terms like "buy 2029345-77-3" or "trifluoroethylpyrazole amine supplier", indicating its established position in the research chemical market.

In conclusion, 3-[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl]propan-1-amine represents an important class of fluorinated heterocyclic compounds with wide-ranging applications. Its combination of the pyrazole scaffold and primary amine functionality offers unique opportunities for molecular design across multiple scientific disciplines, from medicinal chemistry to advanced materials development.